N-(2-chloro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-2-fluorobenzamide

• IUPAC Name: N-[2-chloro-5-(2-methyl-4-oxoquinazolin-3-yl)phenyl]-2-fluorobenzamide
• InChI: InChI=1S/C22H15ClFN3O2/c1-13-25-19-9-5-3-7-16(19)22(29)27(13)14-10-11-17(23)20(12-14)26-21(28)15-6-2-4-8-18(15)24/h2-12H,1H3,(H,26,28)
• InChI Key: PXJDCJSHPHKADN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=O)N1C3=CC(=C(C=C3)Cl)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C22H15ClFN3O2
• Molecular Weight: 407.8 g/mol

Description

N-(2-chloro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-2-fluorobenzamide, also known as CM-272, is a small molecule inhibitor that has shown potential in treating cancer, specifically in targeting the protein kinases that play a role in tumor growth and survival.

Scientific Research Applications

Development of Novel Synthesis Methods

Research has focused on developing efficient and practical synthesis routes for compounds structurally related to N-(2-chloro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-2-fluorobenzamide. For instance, Yoshida et al. (2014) described a novel, practical, and efficient synthesis of a compound with potent If current channel inhibitor properties, highlighting the importance of avoiding unstable intermediates in synthesis processes S. Yoshida et al., 2014. Similarly, Hikawa et al. (2012) developed a palladium-catalyzed domino reaction for the synthesis of 4-phenylquinazolinones, which involves a series of reactions including N-benzylation, benzylic C-H amidation, and dehydrogenation in water Hidemasa Hikawa et al., 2012.

Antimicrobial Activities

The investigation of compounds with a quinazoline core for their potential antimicrobial properties has been a significant area of research. Kuramoto et al. (2003) synthesized a novel antibacterial 8-chloroquinolone with potent activities against both Gram-positive and Gram-negative bacteria Y. Kuramoto et al., 2003. Similarly, Saravanan et al. (2015) focused on synthesizing and evaluating the antimicrobial properties of novel semicarbazide derivatives against human pathogenic microorganisms G. Saravanan et al., 2015.

Interactions with Biological Molecules

The study of interactions between synthesized compounds and biological molecules, such as human serum albumin (HSA), provides insights into their potential therapeutic applications. For instance, Wang et al. (2016) designed and synthesized derivatives to study the interaction between fluorine-substituted dihydroquinazoline derivatives and HSA, indicating that these interactions could induce conformational changes in HSA and might influence the pharmacokinetic properties of such compounds Yi Wang et al., 2016.